Cas no 2097938-54-8 ((6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride)

• Product Name: (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride
• CAS No: 2097938-54-8
• MF: C₇H₁₁BrCl₂N₂O
• MW: 289.985038995743
• MDL: MFCD31381109
• CID: 4636935
• PubChem ID: 129897103
• Update Time: 2025-05-22

(6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride
• AK687509
• (6-Bromo-2-methoxypyridin-3-yl)methanamine 2HCl
• MFCD31381109
• CS-0169649
• Y11170
• AKOS032947148
• (6-Bromo-2-methoxypyridin-3-yl)methanaminedihydrochloride
• 2097938-54-8
• (6-bromo-2-methoxypyridin-3-yl)methanamine;dihydrochloride
• DS-20166
• 1-(6-bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride
• C7H11BrCl2N2O

• MDL： MFCD31381109
• Inchi： 1S/C7H9BrN2O.2ClH/c1-11-7-5(4-9)2-3-6(8)10-7;;/h2-3H,4,9H2,1H3;2*1H
• InChI Key： YHJLNDKCKLSEKV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)OC)CN.Cl.Cl

Computed Properties

• Exact Mass: 287.94318g/mol
• Monoisotopic Mass: 287.94318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Additional information on (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride

Recent Advances in the Application of (6-Bromo-2-methoxypyridin-3-yl)methanamine Dihydrochloride (CAS: 2097938-54-8) in Chemical Biology and Pharmaceutical Research

The compound (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride (CAS: 2097938-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its brominated pyridine core and methoxy substitution, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases.

One of the most notable applications of (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized this compound to design and synthesize selective kinase inhibitors with improved potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of JAK2 inhibitors, which showed promising activity against myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride has been employed in the synthesis of covalent inhibitors. Covalent inhibitors, which form irreversible bonds with their target proteins, have gained traction due to their prolonged pharmacological effects and potential to overcome drug resistance. A recent study in ACS Chemical Biology reported the use of this compound to develop covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies. The resulting inhibitors exhibited enhanced selectivity and reduced off-target effects compared to existing therapies.

Beyond its role in inhibitor design, (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride has also been explored in the context of chemical probes and imaging agents. Its bromine moiety provides a convenient handle for further functionalization, enabling the attachment of fluorescent tags or radiolabels. This property has been leveraged in studies aimed at elucidating the spatial and temporal dynamics of biological targets. For example, a 2022 publication in Chemical Communications described the synthesis of a fluorescent probe based on this compound, which was used to visualize the subcellular localization of a novel cancer biomarker.

The pharmacological profile of (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride has also been investigated in preclinical models. Recent in vitro and in vivo studies have demonstrated its favorable pharmacokinetic properties, including good solubility and bioavailability. These attributes make it an attractive candidate for further optimization and clinical translation. However, challenges such as potential toxicity and metabolic stability remain to be addressed in future research.

In conclusion, (6-Bromo-2-methoxypyridin-3-yl)methanamine dihydrochloride (CAS: 2097938-54-8) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential therapeutic applications, underscores its importance in the development of next-generation drugs. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.